Cas no 941885-90-1 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide
• CAS No: 941885-90-1
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 5505856
• Update Time: 2025-10-24

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-methylpropanamide
• N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide

• Inchi： 1S/C13H18N2O3S/c1-10(2)13(16)14-11-4-6-12(7-5-11)15-8-3-9-19(15,17)18/h4-7,10H,3,8-9H2,1-2H3,(H,14,16)
• InChI Key： GTJYHTAMKLVHNK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide

Introduction to N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide (CAS No. 941885-90-1)

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide is a pharmaceutical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, identified by its CAS number 941885-90-1, represents a novel class of molecules with potential applications in various therapeutic areas. The structural complexity and unique functional groups of this molecule make it a subject of intense research interest.

The structure of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide features a thiazolidine ring embedded within a phenyl moiety, which is further modified by an amide group. This arrangement contributes to its distinct chemical properties and biological activities. The thiazolidine core is particularly noteworthy, as it is known for its presence in numerous bioactive natural products and synthetic drugs. The dioxo group attached to the thiazolidine ring introduces additional reactivity, making the compound a versatile scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the phenyl ring and the amide group may play crucial roles in modulating the compound's affinity for specific proteins. These insights have been instrumental in designing targeted experiments to validate these hypotheses.

In the realm of medicinal chemistry, the synthesis of analogs of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide has been a focal point. Researchers have explored modifications to the thiazolidine ring and the phenyl substituents to enhance pharmacological properties such as solubility, bioavailability, and target specificity. The use of high-throughput screening (HTS) techniques has accelerated the identification of lead compounds derived from this scaffold.

The potential applications of this compound are vast and span multiple therapeutic categories. Preliminary studies have indicated that it may exhibit anti-inflammatory, antioxidant, and even anticancer properties. The thiazolidine core, in particular, has been implicated in various biological pathways, making it a promising candidate for further investigation.

One of the most exciting aspects of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide is its potential as a drug candidate for treating chronic diseases. The ability to modulate biological pathways with high precision is crucial for developing effective therapies. The compound's unique structure offers a balance between chemical diversity and biological activity, which is often sought after in drug discovery programs.

Furthermore, the synthesis of this compound has been optimized to ensure scalability and cost-effectiveness. Modern synthetic methodologies have allowed for the production of high-purity samples suitable for both preclinical and clinical studies. This progress underscores the growing interest in exploring novel molecular entities like N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide.

The integration of machine learning and artificial intelligence into drug discovery has also played a significant role in advancing research on this compound. Predictive models have been developed to identify potential lead compounds and optimize their properties before experimental validation. This interdisciplinary approach has significantly reduced the time and resources required to bring new drugs to market.

In conclusion, N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-methylpropanamide (CAS No. 941885-90-1) is a structurally complex and biologically active compound with promising applications in pharmaceuticals. Its unique features make it a valuable scaffold for drug discovery, with potential uses ranging from anti-inflammatory treatments to more complex therapeutic interventions. As research continues to uncover new insights into its mechanisms of action, this compound is poised to make significant contributions to modern medicine.